Cas no 579474-48-9 ((2-Amino-4-trifluoromethyl-phenyl)-carbamic Acid tert-butyl ester)

• Product Name: (2-Amino-4-trifluoromethyl-phenyl)-carbamic Acid tert-butyl ester
• CAS No: 579474-48-9
• MF: C₁₂H₁₅F₃N₂O₂
• MW: 276.254913568497
• MDL: MFCD09701248
• CID: 1029473
• PubChem ID: 24689211
• Update Time: 2025-10-23

(2-Amino-4-trifluoromethyl-phenyl)-carbamic Acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• tert-Butyl (2-amino-4-(trifluoromethyl)phenyl)carbamate
• (2-AMINO-4-TRIFLUOROMETHYL-PHENYL)-CARBAMIC ACID TERT-BUTYL ESTER
• tert-butyl N-[2-amino-4-(trifluoromethyl)phenyl]carbamate
• tert-Butyl(2-amino-4-(trifluoromethyl)phenyl)carbamate
• Z285919674
• SCHEMBL272400
• AKOS000169251
• BS-44338
• tert-Butyl [2-amino-4-(trifluoromethyl)phenyl]carbamate
• SB37773
• CS-0249507
• F88073
• (2-Amino-4-trifluoromethylphenyl)carbamic acid tert-butyl ester
• 579474-48-9
• AMY2413
• DB-309701
• DTXSID90640717
• EN300-43723
• (2-Amino-4-trifluoromethyl-phenyl)-carbamic Acid tert-butyl ester

• MDL： MFCD09701248
• Inchi： 1S/C12H15F3N2O2/c1-11(2,3)19-10(18)17-9-5-4-7(6-8(9)16)12(13,14)15/h4-6H,16H2,1-3H3,(H,17,18)
• InChI Key： SAHCRZHMDWJEMU-UHFFFAOYSA-N
• SMILES： FC(C1C=CC(=C(C=1)N)NC(=O)OC(C)(C)C)(F)F

Computed Properties

• Exact Mass: 276.10856221g/mol
• Monoisotopic Mass: 276.10856221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 64.4Ų

Additional information on (2-Amino-4-trifluoromethyl-phenyl)-carbamic Acid tert-butyl ester

Recent Advances in the Study of (2-Amino-4-trifluoromethyl-phenyl)-carbamic Acid tert-butyl ester (CAS: 579474-48-9)

The compound (2-Amino-4-trifluoromethyl-phenyl)-carbamic Acid tert-butyl ester (CAS: 579474-48-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its trifluoromethyl and tert-butyl ester functional groups, serves as a key intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents targeting inflammatory and oncogenic pathways.

One of the most notable advancements in this area is the utilization of 579474-48-9 in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. BTK plays a critical role in B-cell receptor signaling, making it a promising target for autoimmune diseases and B-cell malignancies. Researchers have demonstrated that derivatives of (2-Amino-4-trifluoromethyl-phenyl)-carbamic Acid tert-butyl ester exhibit enhanced binding affinity and selectivity for BTK, paving the way for next-generation therapeutics with improved efficacy and reduced off-target effects.

In addition to its role in BTK inhibition, recent publications have highlighted the compound's utility in the development of proteolysis targeting chimeras (PROTACs). PROTACs are a revolutionary class of drugs that facilitate the degradation of target proteins via the ubiquitin-proteasome system. The unique chemical properties of 579474-48-9, including its stability and reactivity, make it an ideal candidate for the design of PROTAC linkers and warheads. Early-stage preclinical studies have shown promising results, with PROTACs incorporating this compound demonstrating potent degradation of disease-relevant proteins.

Another area of active research involves the application of (2-Amino-4-trifluoromethyl-phenyl)-carbamic Acid tert-butyl ester in the synthesis of fluorescent probes for bioimaging. The trifluoromethyl group's electron-withdrawing properties enhance the photostability and brightness of these probes, enabling real-time visualization of cellular processes. Recent work has focused on optimizing the probe's pharmacokinetics to improve its utility in live-cell imaging and diagnostic applications.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 579474-48-9. Recent studies have addressed these issues by developing more efficient catalytic methods and greener synthetic routes. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly improved the yield and purity of the compound, making it more accessible for industrial applications.

In conclusion, (2-Amino-4-trifluoromethyl-phenyl)-carbamic Acid tert-butyl ester (CAS: 579474-48-9) continues to be a versatile and valuable building block in medicinal chemistry. Its applications span from kinase inhibitors and PROTACs to bioimaging probes, underscoring its importance in modern drug discovery. Future research is expected to further explore its potential, particularly in the context of personalized medicine and targeted therapies.